Cas no 681212-00-0 (2-PTERIDINAMINE, 4-ETHOXY-)

• Product Name: 2-PTERIDINAMINE, 4-ETHOXY-
• CAS No: 681212-00-0
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 3273961
• PubChem ID: 11367513
• Update Time: 2025-04-21

2-PTERIDINAMINE, 4-ETHOXY- Chemical and Physical Properties

Names and Identifiers

• 2-PTERIDINAMINE, 4-ETHOXY-
• AT20070
• 4-ethoxypteridin-2-amine
• 681212-00-0
• 2-amino-4-ethoxy-pteridin
• VAJUOMDDHCPZHT-UHFFFAOYSA-N
• SCHEMBL4454864

• Inchi： 1S/C8H9N5O/c1-2-14-7-5-6(11-4-3-10-5)12-8(9)13-7/h3-4H,2H2,1H3,(H2,9,11,12,13)
• InChI Key： VAJUOMDDHCPZHT-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C(=NC=CN=2)N=C(N)N=1

Computed Properties

• Exact Mass: 191.08070993g/mol
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives